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Compound of Interest

Compound Name: 14-Benzoylneoline

Cat. No.: B1158049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 14-Benzoylneoline, a natural compound

of interest in various research fields. This document summarizes its core physicochemical

properties, available experimental data, and methodologies, presenting a valuable resource for

scientific and drug development applications.

Core Physicochemical Data
A foundational understanding of a compound begins with its fundamental physicochemical

properties. The CAS number, a unique identifier for chemical substances, and the molecular

weight are critical for experimental design and data interpretation.

Parameter Value Reference

CAS Number 99633-05-3 [1]

Molecular Weight 541.7 g/mol

Note: The molecular weight has been calculated based on the molar concentration of stock

solutions as provided in publicly available data.
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Detailed and reproducible experimental protocols are the cornerstone of scientific

advancement. While specific, in-depth experimental protocols for 14-Benzoylneoline are not

extensively detailed in the public domain, a general protocol for the preparation of stock

solutions is available.

Preparation of Stock Solutions
The ability to create accurate and consistent stock solutions is fundamental for any in-vitro or

in-vivo experimentation. The following table outlines the required solvent volumes for preparing

various concentrations of 14-Benzoylneoline stock solutions.

Desired
Concentration

1 mg 5 mg 10 mg

1 mM 1.846 mL 9.230 mL 18.460 mL

5 mM 0.369 mL 1.846 mL 3.692 mL

10 mM 0.185 mL 0.923 mL 1.846 mL

Logical Workflow for Compound Analysis
The systematic investigation of a novel compound like 14-Benzoylneoline follows a logical

progression. The workflow begins with the fundamental characterization and proceeds to more

complex biological and pharmacological assessments.
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A generalized workflow for the scientific investigation of a natural compound.

Further research is necessary to fully elucidate the biological activities, mechanisms of action,

and potential therapeutic applications of 14-Benzoylneoline. This guide serves as a

foundational resource to support such ongoing and future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 14-Benzoylneoline | CAS:99633-05-3 | Alkaloids | High Purity | Manufacturer BioCrick
[biocrick.com]

To cite this document: BenchChem. [Unveiling the Profile of 14-Benzoylneoline: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158049#14-benzoylneoline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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